Cas no 61430-74-8 (Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]-)

• Product Name: Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]-
• CAS No: 61430-74-8
• MF: C₁₂H₉NO₃S
• MW: 247.269761800766
• CID: 1627280
• Update Time: 2024-09-12

Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(3-nitrophenyl)-2-thienyl]-

• Inchi： 1S/C12H9NO3S/c1-8(14)11-5-6-12(17-11)9-3-2-4-10(7-9)13(15)16/h2-7H,1H3
• InChI Key： ASFFSDXNFYYEQS-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(C2=CC=CC([N+]([O-])=O)=C2)=CC=1)C

Computed Properties

• Exact Mass: 247.03037

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Melting Point: 148-149 °C
• Boiling Point: 440.0±40.0 °C(Predicted)
• PSA: 60.21